N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-2-oxo-1H-quinoline-4-carboxamide

• Molecular Formula: C24H26N4O5S
• Molecular Weight: 482.6 g/mol
• IUPAC Name: N-(5-morpholin-4-ylsulfonyl-2-pyrrolidin-1-ylphenyl)-2-oxo-1H-quinoline-4-carboxamide
• InChI: InChI=1S/C24H26N4O5S/c29-23-16-19(18-5-1-2-6-20(18)25-23)24(30)26-21-15-17(7-8-22(21)27-9-3-4-10-27)34(31,32)28-11-13-33-14-12-28/h1-2,5-8,15-16H,3-4,9-14H2,(H,25,29)(H,26,30)
• InChI Key: BWGRZTGWWWUEFA-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C2=C(C=C(C=C2)S(=O)(=O)N3CCOCC3)NC(=O)C4=CC(=O)NC5=CC=CC=C54

Description

N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-2-oxo-1H-quinoline-4-carboxamide is an aromatic amide.

Scientific Research Applications

Diuretic Properties and Hypertension Remedy

• Polymorphic Modifications for Diuretic Properties : A study by Shishkina et al. (2018) discusses a compound with a similar structure possessing strong diuretic properties and potential as a new hypertension remedy. The study details the polymorphic modifications of this compound, which influence its crystal packing and, potentially, its pharmacological profile.

Synthesis and Production

• Efficient Synthesis for Potential Applications : Research led by Dorow et al. (2006) developed an efficient synthesis method for a compound closely related to N-[5-(4-morpholinylsulfonyl)-2-(1-pyrrolidinyl)phenyl]-2-oxo-1H-quinoline-4-carboxamide. This synthesis is crucial for its scalable production and potential application in various fields.

Radioligand Development for PET Imaging

• Radioligand Synthesis for PET Imaging : A study by Matarrese et al. (2001) focuses on the synthesis of novel quinoline-2-carboxamide derivatives as potential radioligands. These are used for noninvasive assessment of peripheral benzodiazepine type receptors (PBR) in vivo with positron emission tomography (PET), indicating a role in advanced imaging techniques.

Diuretic Activity Study

• Structure-Diuretic Activity Relationship : In another study by Ukrainets et al. (2018), a series of new N-(arylalkyl)-6-hydroxy-2-methyl-4-oxo-2,4-dihydro-1H-pyrrolo[3,2,1-ij]quinoline-5-carboxamides were synthesized and examined for their diuretic effect. This study is relevant due to the structural similarities with the target compound and its potential diuretic applications.

Antiproliferative and Kinase Inhibitory Activities

• Antiproliferative Activity and Kinase Inhibition : Li et al. (2013) conducted a study on novel 4-(2-fluorophenoxy)quinoline derivatives, which includes a moiety similar to the target compound. These derivatives were evaluated for their antiproliferative activity and c-Met kinase inhibition, suggesting potential applications in cancer research and treatment.